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Compound of Interest

Compound Name: HS-243

Cat. No.: B12405844

Get Quote

For researchers, scientists, and drug development professionals handling HS-243, a potent

and selective IRAK-4 and IRAK-1 inhibitor, adherence to proper disposal procedures is crucial

for maintaining laboratory safety and environmental compliance. This guide provides essential

information for the safe handling and disposal of HS-243 in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for HS-243 is presented below, facilitating easy

reference for handling and storage.

Property Value

CAS Number 848249-10-5

Molecular Formula C₁₇H₁₆N₄O₃

Molecular Weight 324.33 g/mol

Purity 98.62%

Physical Form Solid
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Disposal Procedures
The primary guideline for the disposal of HS-243 is to act in accordance with all applicable

country, federal, state, and local regulations.[1][2] Chemical waste generators are responsible

for determining if a discarded chemical is classified as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Identification and Classification:

Determine if the HS-243 waste meets the criteria for hazardous waste as defined by

regulatory bodies such as the US Environmental Protection Agency (EPA) or equivalent

authorities in your region. This involves checking against lists of regulated chemical

wastes and characteristics such as ignitability, corrosivity, reactivity, and toxicity.

Collection and Storage:

Collect waste HS-243 in a designated, properly labeled, and sealed container.

The container should be stored in a cool, well-ventilated area, away from incompatible

materials such as strong acids, alkalis, and oxidizing or reducing agents.[1]

Spill Management:

In the event of a small spill, absorb the substance with a non-combustible, inert material

(e.g., diatomite, universal binders).[1]

For larger spills, contain the material to prevent further spread.

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Place all contaminated materials, including absorbent materials and personal protective

equipment (PPE), into a sealed container for disposal.[1]

Final Disposal:

Arrange for the collection of the waste by a licensed hazardous waste disposal company.
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Ensure all required documentation for waste transfer is completed accurately.

Contaminated packaging should also be disposed of in accordance with local regulations.

[1][2]

Transportation: HS-243 is generally considered non-hazardous for transport according to DOT

(US), IMDG, and IATA regulations.[1]

Experimental Workflow for Disposal
The logical workflow for the proper disposal of HS-243 is illustrated in the diagram below.
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HS-243 Disposal Workflow

Waste Generation
(Unused HS-243, Contaminated Materials)

Waste Classification
(Hazardous vs. Non-Hazardous Assessment)

Segregation & Collection
(Designated, Labeled Container)

Temporary Storage
(Cool, Well-Ventilated Area)

Licensed Waste Disposal
(Contact Approved Vendor)

Documentation & Transport
(Complete Manifests)

Final Disposal
(Incineration/Landfill as per Regulations)

Spill Event

Spill Cleanup
(Absorb, Decontaminate)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of HS-243.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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